Cas no 1996640-84-6 (Benzonitrile, 2-[1,2-dihydro-2-oxo-5-(2-pyrimidinyl)-3-pyridinyl]-)

• Product Name: Benzonitrile, 2-[1,2-dihydro-2-oxo-5-(2-pyrimidinyl)-3-pyridinyl]-
• CAS No: 1996640-84-6
• MF: C₁₆H₁₀N₄O
• MW: 274.276802539825
• CID: 5523350
• Update Time: 2025-11-01

Benzonitrile, 2-[1,2-dihydro-2-oxo-5-(2-pyrimidinyl)-3-pyridinyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-[1,2-dihydro-2-oxo-5-(2-pyrimidinyl)-3-pyridinyl]-

• Inchi： 1S/C16H10N4O/c17-9-11-4-1-2-5-13(11)14-8-12(10-20-16(14)21)15-18-6-3-7-19-15/h1-8,10H,(H,20,21)
• InChI Key： KJWWPYPBNUSJME-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC=C1C1=CC(C2=NC=CC=N2)=CNC1=O

Additional information on Benzonitrile, 2-[1,2-dihydro-2-oxo-5-(2-pyrimidinyl)-3-pyridinyl]-

Benzonitrile, 2-[1,2-dihydro-2-oxo-5-(2-pyrimidinyl)-3-pyridinyl]- (CAS No. 1996640-84-6): A Comprehensive Overview

Benzonitrile, 2-[1,2-dihydro-2-oxo-5-(2-pyrimidinyl)-3-pyridinyl]-, identified by its CAS number 1996640-84-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic derivative exhibits a complex molecular structure that has garnered attention for its potential applications in drug discovery and therapeutic development. The compound's unique framework, incorporating pyridine and pyrimidine rings, positions it as a valuable scaffold for designing novel bioactive molecules.

The molecular architecture of Benzonitrile, 2-[1,2-dihydro-2-oxo-5-(2-pyrimidinyl)-3-pyridinyl]- is characterized by a benzonitrile core substituted with a dihydropyranone moiety linked to a pyridine ring. This structural configuration suggests multiple possible interactions with biological targets, making it a promising candidate for further investigation. The presence of the pyrimidine ring further enhances its pharmacological potential by enabling hydrogen bonding and other non-covalent interactions with biological macromolecules.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various enzymes and receptors involved in critical biological pathways. The structural features of Benzonitrile, 2-[1,2-dihydro-2-oxo-5-(2-pyrimidinyl)-3-pyridinyl]- make it an attractive candidate for such applications. For instance, its ability to mimic natural substrates or modulate enzyme activity could lead to the discovery of new therapeutic agents with improved efficacy and selectivity.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that derivatives of benzonitrile have shown promise in preclinical studies as inhibitors of kinases and other enzymes implicated in cancer progression. The dihydropyranone and pyrimidine components of Benzonitrile, 2-[1,2-dihydro-2-oxo-5-(2-pyrimidinyl)-3-pyridinyl]- are particularly noteworthy for their ability to interact with ATP-binding pockets in enzymes, thereby inhibiting their activity.

The synthesis of Benzonitrile, 2-[1,2-dihydro-2-oxo-5-(2-pyrimidinyl)-3-pyridinyl]- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this compound. These synthetic strategies not only highlight the synthetic prowess available in modern organic chemistry but also underscore the importance of meticulous planning in drug development pipelines.

Evaluation of the pharmacokinetic properties of Benzonitrile, 2-[1,2-dihydro-2-oxo-5-(2-pyrimidinyl)-3-pyridinyl]- is crucial for determining its suitability as a drug candidate. Studies have focused on assessing its solubility, stability, metabolic pathways, and potential side effects. These parameters are essential for predicting how the compound will behave within the human body and for identifying any liabilities that need to be addressed before moving into clinical trials.

The role of computational chemistry in analyzing the properties of Benzonitrile, 2-[1,2-dihydro-2-oxo-5-(2-pyrimidinyl)-3-pyridinyl]- cannot be overstated. Molecular modeling techniques have been utilized to predict binding affinities and interactions with biological targets. These simulations provide valuable insights into the compound's mechanism of action and help guide the optimization process towards more potent and selective derivatives.

In conclusion, Benzonitrile, 2-[1,2-dihydro-2-oxo-5-(2-pyrimidinyl)-3-pyridinyl]- (CAS No. 1996640-84-6) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated interactions with biological targets make it a compelling candidate for further exploration. As research continues to uncover new applications for this molecule and related derivatives, it is likely to play an increasingly important role in the development of novel therapeutic agents.